Cas no 2137866-52-3 (tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137866-52-3
• MF: C₁₂H₁₇F₂N₃O₂
• MW: 273.279089689255
• CID: 6077160
• PubChem ID: 165477288
• Update Time: 2025-07-19

tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786722
• 2137866-52-3

• Inchi： 1S/C12H17F2N3O2/c1-11(2,3)19-10(18)9-8(15-17-16-9)7-4-5-12(13,14)6-7/h7H,4-6H2,1-3H3,(H,15,16,17)
• InChI Key： UEVSJXAOWYVJMG-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C(C(=O)OC(C)(C)C)=NNN=2)C1)F

Computed Properties

• Exact Mass: 273.12888312g/mol
• Monoisotopic Mass: 273.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137866-52-3): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137866-52-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the 3,3-difluorocyclopentyl group and the tert-butyl ester moiety further enhances its pharmacological profile, making it a promising candidate for various drug development initiatives.

The chemical structure of tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate is characterized by a five-membered triazole ring linked to a cyclopentyl ring substituted with two fluorine atoms. The tert-butyl ester group provides additional stability and solubility properties, which are crucial for optimizing the compound's bioavailability and pharmacokinetic behavior. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity and reducing potential side effects.

In terms of synthesis, tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate can be prepared through a series of well-established organic reactions. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming triazole rings. The difluorocyclopentyl moiety can be introduced via a suitable precursor, such as a difluorocyclopentene derivative. The tert-butyl ester group is typically added through an esterification reaction with tert-butanol. These synthetic steps are well-documented in the literature and can be adapted to large-scale production processes.

The biological activity of tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. Additionally, it demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings suggest that tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate could be a valuable addition to the arsenal of antimicrobial agents used to combat multidrug-resistant infections.

Beyond its antimicrobial properties, tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, ongoing research is exploring its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic properties of tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate have been evaluated in preclinical studies using animal models. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a long half-life in plasma, which are desirable attributes for a drug candidate. Additionally, it shows low toxicity and minimal side effects at therapeutic doses.

Clinical trials are currently underway to further assess the safety and efficacy of tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1,2,3-triazole-4-carboxylate. Early results from Phase I trials have been encouraging, with the compound demonstrating excellent tolerability and pharmacokinetic profiles in healthy volunteers. Phase II trials are planned to evaluate its effectiveness in treating specific diseases such as fungal infections and inflammatory conditions.

In conclusion, tert-butyl 5-(3,3-difluorocyclopentyl)-1H-1，2，3-triazole-4-carboxy late (CAS No. 2137866-52-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, tert-but yl 5-(3， ３ -difluoro cyclo pent yl)-１ H -１ ，２，３ -tria zol e -４ -carb oxy late strong >is poised to play a significant role in addressing unmet medical needs.